Cas no 1260670-20-9 (methyl 3-(bromomethyl)-2-chloropyridine-4-carboxylate)

• Product Name: methyl 3-(bromomethyl)-2-chloropyridine-4-carboxylate
• CAS No: 1260670-20-9
• MF: C₈H₇BrClNO₂
• MW: 264.503680467606
• MDL: MFCD18251149
• CID: 5231879
• PubChem ID: 72213786
• Update Time: 2025-06-15

methyl 3-(bromomethyl)-2-chloropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 3-(BROMOMETHYL)-2-CHLOROISONICOTINATE
• METHYL 3-(BROMOMETHYL)-2-CHLOROPYRIDINE-4-CARBOXYLATE
• AB74327
• AT32620
• Z1269209057
• 4-Pyridinecarboxylic acid, 3-(bromomethyl)-2-chloro-, methyl ester
• methyl 3-(bromomethyl)-2-chloropyridine-4-carboxylate

• MDL： MFCD18251149
• Inchi： 1S/C8H7BrClNO2/c1-13-8(12)5-2-3-11-7(10)6(5)4-9/h2-3H,4H2,1H3
• InChI Key： IYMDWPOHHSIKCS-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC=CC=1C(=O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 3-(bromomethyl)-2-chloropyridine-4-carboxylate

Methyl 3-(Bromomethyl)-2-Chloropyridine-4-Carboxylate (CAS No. 1260670-20-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-(Bromomethyl)-2-chloropyridine-4-carboxylate, identified by its CAS number 1260670-20-9, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic compound features a pyridine core substituted with a Bromomethyl group at the 3-position and a Chloro group at the 2-position, further functionalized with a carboxylate ester at the 4-position. Its unique structural attributes make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The compound's molecular structure, characterized by the presence of both bromomethyl and chloro substituents, offers distinct reactivity profiles that are highly advantageous in medicinal chemistry. The bromomethyl group serves as a versatile handle for further functionalization via nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. Concurrently, the chloro group at the adjacent position can be selectively modified or retained to influence the overall properties of the final drug candidates.

In recent years, there has been growing interest in leveraging such multifunctional intermediates to streamline synthetic routes and enhance efficiency in drug discovery programs. Methyl 3-(Bromomethyl)-2-chloropyridine-4-carboxylate has emerged as a key building block in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, its application in constructing kinase inhibitors has garnered particular attention due to the critical role of kinases in numerous disease mechanisms.

One notable area where this compound has demonstrated utility is in the development of tyrosine kinase inhibitors (TKIs). These inhibitors are pivotal in treating cancers and inflammatory diseases by modulating aberrant signaling pathways. The pyridine scaffold provides a suitable platform for designing molecules that can effectively bind to the ATP-binding pockets of kinases. The presence of both bromomethyl and chloro groups allows for sequential functionalization, enabling precise tuning of binding affinity and selectivity.

Recent studies have highlighted the use of Methyl 3-(Bromomethyl)-2-chloropyridine-4-carboxylate in generating novel scaffolds for antiviral agents. The compound's ability to undergo cross-coupling reactions with aryl halides or organometallic reagents has been exploited to create complex heterocyclic structures reminiscent of natural products known for their antiviral properties. Such derivatives have shown promise in preclinical evaluations, underscoring the potential of this intermediate in addressing emerging viral threats.

The carboxylate ester moiety at the 4-position of Methyl 3-(Bromomethyl)-2-chloropyridine-4-carboxylate also contributes to its versatility. This group can be hydrolyzed to yield a free carboxylic acid, which can then be further modified via amide bond formation or incorporated into more complex structures via esterification reactions. This adaptability makes it an indispensable tool for medicinal chemists seeking to explore diverse chemical space.

The synthesis of Methyl 3-(Bromomethyl)-2-chloropyridine-4-carboxylate typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps often include halogenation strategies to introduce the bromomethyl and chloro groups at appropriate positions, followed by esterification to protect or modify the carboxyl functionality. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

In conclusion, Methyl 3-(Bromomethyl)-2-chloropyridine-4-carboxylate (CAS No. 1260670-20-9) represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity profile have positioned it as a critical component in the development of innovative therapeutic agents across multiple therapeutic areas. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain a cornerstone of medicinal chemistry innovation.